molecular formula C12H15NO2 B8282277 5-Amino-2,2,6,7-tetramethyl-1-benzofuran-3(2H)-one

5-Amino-2,2,6,7-tetramethyl-1-benzofuran-3(2H)-one

Cat. No.: B8282277
M. Wt: 205.25 g/mol
InChI Key: CZHKQSRTXRWTKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Amino-2,2,6,7-tetramethyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

5-amino-2,2,6,7-tetramethyl-1-benzofuran-3-one

InChI

InChI=1S/C12H15NO2/c1-6-7(2)10-8(5-9(6)13)11(14)12(3,4)15-10/h5H,13H2,1-4H3

InChI Key

CZHKQSRTXRWTKG-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C2C(=C1C)OC(C2=O)(C)C)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Cc1c([N+](=O)[O-])cc2c(c1C)OC(C)(C)C2=O
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Synthesis routes and methods II

Procedure details

A mixture of 2,2,6,7-tetramethyl-5-nitro-1-benzofuran-3(2H)-one obtained in Reference Example 46 (5.0 g, 21.3 mmol), 10%-palladium carbon (50% hydrous, 500 mg) and ammonium formate (7.06 g, 85.0 mmol) in methanol (100 mL) was heated under reflux for two hours. The solid material was removed and the filtrate was concentrated under reduced pressure. Water and ethyl acetate were added to the residue to separate the organic layer, and the aqueous layer was extracted with ethyl acetate. The combined organic layer was washed with water, dried over anhydrous sodium sulfate and then concentrated under reduced pressure. The solvent was distilled off under reduced pressure to obtain a residue, which was crystallized with ethyl acetate-hexane to obtain 4.0 g (yield 92%) of the title compound. Melting point: 149-150° C.
Name
2,2,6,7-tetramethyl-5-nitro-1-benzofuran-3(2H)-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Example 46
Quantity
5 g
Type
reactant
Reaction Step Two
Quantity
7.06 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
palladium carbon
Quantity
500 mg
Type
catalyst
Reaction Step Five
Yield
92%

Synthesis routes and methods III

Procedure details

5% palladium carbon (50% water content, 9.50 g) was added to a mixed solution of tetrahydrofuran (100 mL) and methanol (100 mL) containing 5-(benzylamino)-2,2,6,7-tetramethyl-1-benzofuran-3(2H)-one (9.48 g, 32.1 mmol) synthesized in Reference Example 19, and the mixture was stirred under hydrogen atmosphere at room temperature for 22 hours. Palladium carbon was removed by filtration, and then the solvent was removed under reduced pressure to give 6.59 g of the title compound (yield: 100%).
Name
5-(benzylamino)-2,2,6,7-tetramethyl-1-benzofuran-3(2H)-one
Quantity
9.48 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
palladium carbon
Quantity
9.5 g
Type
catalyst
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
100%

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